Cas no 120781-02-4 (Methyl 2-bromo-1-methyl-1H-imidazole-5-carboxylate)

• Product Name: Methyl 2-bromo-1-methyl-1H-imidazole-5-carboxylate
• CAS No: 120781-02-4
• MF: C₆H₇BrN₂O₂
• MW: 219.035980463028
• MDL: MFCD02179563
• CID: 104902
• PubChem ID: 26343677
• Update Time: 2025-11-01

Methyl 2-bromo-1-methyl-1H-imidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-methyl-1H-Imidazole-5-carboxylic acid methyl ester
• 1H-Imidazole-5-carboxylicacid, 2-bromo-1-methyl-, methyl ester
• 2-Bromo-3-methyl-3H-imidazole-4-carboxylic acid methyl ester
• methyl 2-bromo-1-methyl-1H-imidazole-5-carboxylate
• methyl 2-bromo-3-methylimidazole-4-carboxylate
• 2-Bromo-5-(methoxycarbonyl)-1-methyl-1H-imidazole
• Methyl 2-bromo-1-methyl-5-imidazolecarboxylate
• methyl 2-bromo-1-methylimidazole-5-carboxylate
• ZTQDLPCCSZIZFV-UHFFFAOYSA-N
• methylbromomethylimidazolecarboxylate
• SBB095692
• 0999AD
• 120781-02-4
• EN300-6487036
• Methyl2-bromo-1-methyl-1H-imidazole-5-carboxylate
• J-521953
• A904433
• methyl-2-bromo-1-methyl-1H-imidazole-5-carboxylate
• SY045562
• LF-0227
• MFCD02179563
• AB11348
• AS-813/43501608
• FT-0684595
• 1H-Imidazole-5-carboxylic acid, 2-bromo-1-methyl-, methyl ester
• SCHEMBL2228123
• CS-W000422
• J-004396
• AKOS015991528
• DTXSID60649939
• DB-061805
• 692-650-2
• DTXCID40600689
• Methyl 2-bromo-1-methyl-1H-imidazole-5-carboxylate

• MDL： MFCD02179563
• Inchi： 1S/C6H7BrN2O2/c1-9-4(5(10)11-2)3-8-6(9)7/h3H,1-2H3
• InChI Key： ZTQDLPCCSZIZFV-UHFFFAOYSA-N
• SMILES： BrC1=NC=C(C(=O)OC)N1C

Computed Properties

• Exact Mass: 217.96900
• Monoisotopic Mass: 217.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.1

Experimental Properties

• Density: 1.67
• Boiling Point: 316.5℃/760mmHg
• Flash Point: 145.2°C
• Refractive Index: 1.589
• PSA: 44.12000
• LogP: 0.96920

Methyl 2-bromo-1-methyl-1H-imidazole-5-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on Methyl 2-bromo-1-methyl-1H-imidazole-5-carboxylate

Comprehensive Overview of Methyl 2-bromo-1-methyl-1H-imidazole-5-carboxylate (CAS No. 120781-02-4)

Methyl 2-bromo-1-methyl-1H-imidazole-5-carboxylate (CAS No. 120781-02-4) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This imidazole derivative is recognized for its unique structural properties, making it a valuable intermediate in the synthesis of bioactive molecules. With the growing demand for heterocyclic compounds in drug discovery, this compound has garnered significant attention due to its potential applications in developing novel therapeutic agents.

The molecular structure of Methyl 2-bromo-1-methyl-1H-imidazole-5-carboxylate features a bromine substituent at the 2-position and a methyl ester group at the 5-position, which enhances its reactivity in cross-coupling reactions. Researchers often explore its use in Suzuki-Miyaura coupling and Buchwald-Hartwig amination, two pivotal reactions in modern organic synthesis. These reactions are critical for constructing complex molecules, particularly in the development of small-molecule inhibitors and kinase-targeted drugs, which are currently trending in oncology research.

In recent years, the compound has been linked to advancements in precision medicine and personalized therapeutics, aligning with the increasing focus on tailored treatment options. Its role in the synthesis of imidazole-based scaffolds has also been highlighted in studies related to antimicrobial resistance, a pressing global health concern. As the scientific community seeks innovative solutions to combat resistant pathogens, Methyl 2-bromo-1-methyl-1H-imidazole-5-carboxylate offers a versatile building block for designing next-generation antibacterial agents.

From an industrial perspective, the compound’s stability and compatibility with various catalytic systems make it a preferred choice for large-scale manufacturing. Its applications extend to the agrochemical sector, where it serves as a precursor for crop protection chemicals. With the rising emphasis on sustainable agriculture, researchers are investigating its potential in developing environmentally friendly pesticides and herbicides.

For laboratories and research institutions, handling Methyl 2-bromo-1-methyl-1H-imidazole-5-carboxylate requires adherence to standard safety protocols, including proper ventilation and personal protective equipment (PPE). While the compound is not classified as hazardous under typical conditions, its brominated imidazole structure warrants careful storage away from reactive substances. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity.

The commercial availability of CAS No. 120781-02-4 has expanded due to its growing demand in academic and industrial research. Suppliers often provide it in varying quantities, from milligrams to kilograms, catering to both small-scale experiments and bulk production needs. Pricing trends indicate a steady market, driven by its utility in high-throughput screening and combinatorial chemistry.

In conclusion, Methyl 2-bromo-1-methyl-1H-imidazole-5-carboxylate stands as a pivotal compound in modern synthetic chemistry. Its multifaceted applications—from drug discovery to agrochemical innovation—underscore its relevance in addressing contemporary scientific challenges. As research continues to evolve, this imidazole derivative is poised to play an even greater role in shaping the future of bioactive molecule design and green chemistry initiatives.